2-[1-(6-Ethoxypyridazine-3-carbonyl)azetidin-3-yl]-6-phenylpyridazin-3-one

• IUPAC Name: 2-[1-(6-ethoxypyridazine-3-carbonyl)azetidin-3-yl]-6-phenylpyridazin-3-one
• InChI: InChI=1S/C20H19N5O3/c1-2-28-18-10-8-17(21-22-18)20(27)24-12-15(13-24)25-19(26)11-9-16(23-25)14-6-4-3-5-7-14/h3-11,15H,2,12-13H2,1H3
• InChI Key: RXTPAODNLRRNKA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NN=C(C=C1)C(=O)N2CC(C2)N3C(=O)C=CC(=N3)C4=CC=CC=C4
• Molecular Formula: C20H19N5O3
• Molecular Weight: 377.4 g/mol

Description

2-[1-(6-Ethoxypyridazine-3-carbonyl)azetidin-3-yl]-6-phenylpyridazin-3-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is also known as EPACAP or AZP-531 and is a derivative of pyridazine.

Mechanism of Action

The mechanism of action of 2-[1-(6-Ethoxypyridazine-3-carbonyl)azetidin-3-yl]-6-phenylpyridazin-3-one involves the activation of the melanocortin-4 receptor (MC4R) in the brain. This activation leads to the regulation of appetite and energy expenditure, resulting in weight loss. It also improves glucose metabolism and insulin sensitivity by increasing the uptake of glucose into cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[1-(6-Ethoxypyridazine-3-carbonyl)azetidin-3-yl]-6-phenylpyridazin-3-one include weight loss, improved glucose metabolism and insulin sensitivity, and regulation of appetite and energy expenditure. It has also been shown to improve sleep quality and reduce drug-seeking behavior in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[1-(6-Ethoxypyridazine-3-carbonyl)azetidin-3-yl]-6-phenylpyridazin-3-one in lab experiments include its high potency and selectivity for the MC4R, making it a useful tool for studying the role of this receptor in various physiological processes. However, its limited solubility in water and low bioavailability may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-[1-(6-Ethoxypyridazine-3-carbonyl)azetidin-3-yl]-6-phenylpyridazin-3-one. One direction is to further investigate its potential use in treating sleep disorders and addiction. Another direction is to study its effects on other physiological processes, such as inflammation and oxidative stress. Additionally, the development of more efficient synthesis methods and analogs of this compound may lead to improved therapeutic applications.

Synthesis Methods

The synthesis of 2-[1-(6-Ethoxypyridazine-3-carbonyl)azetidin-3-yl]-6-phenylpyridazin-3-one involves the reaction of 6-ethoxypyridazine-3-carboxylic acid with N-(3-chloropropyl)azetidine-3-carboxamide in the presence of a base. The resulting intermediate is then treated with 2,6-dichloropyridine-3-carbonyl chloride to obtain the final product. This method has been optimized to produce high yields of the compound.

Scientific Research Applications

2-[1-(6-Ethoxypyridazine-3-carbonyl)azetidin-3-yl]-6-phenylpyridazin-3-one has been extensively studied for its potential applications in various fields. It has been found to have anti-obesity properties by regulating appetite and energy expenditure. It has also been shown to improve glucose metabolism and insulin sensitivity, making it a potential treatment for type 2 diabetes. Additionally, it has been studied for its potential use in treating sleep disorders and addiction.